Cas no 1822762-99-1 (4-Chloro-3-(methylthio)benzonitrile)

• Product Name: 4-Chloro-3-(methylthio)benzonitrile
• CAS No: 1822762-99-1
• MF: C₈H₆ClNS
• MW: 183.657939434052
• CID: 6793856
• PubChem ID: 91880791
• Update Time: 2025-05-26

4-Chloro-3-(methylthio)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 1822762-99-1
• MFCD22488978
• SCHEMBL18599493
• 4-chloro-3-(methylthio)benzonitrile
• 4-Chloro-3-(methylthio)benzonitrile

• Inchi： 1S/C8H6ClNS/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4H,1H3
• InChI Key： CMLCFLZBCGMTIR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1SC

Computed Properties

• Exact Mass: 182.9909481g/mol
• Monoisotopic Mass: 182.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Additional information on 4-Chloro-3-(methylthio)benzonitrile

4-Chloro-3-(methylthio)benzonitrile: A Comprehensive Overview

The compound with CAS No. 1822762-99-1, commonly referred to as 4-Chloro-3-(methylthio)benzonitrile, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical characteristics, synthesis methods, and recent advancements in its utilization.

4-Chloro-3-(methylthio)benzonitrile is an aromatic compound featuring a nitrile group at the para position relative to a methylthio group. The presence of these functional groups imparts distinct electronic and steric properties, making it a versatile building block for further chemical transformations. Recent studies have highlighted its role in the development of advanced materials, such as high-performance polymers and bioactive molecules.

One of the key areas of research surrounding 4-Chloro-3-(methylthio)benzonitrile involves its synthesis and optimization. Traditional methods often involve multi-step reactions, but recent advancements have introduced more efficient pathways leveraging catalytic systems and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to streamline the synthesis process, reducing both time and resource consumption.

The application of 4-Chloro-3-(methylthio)benzonitrile extends into various domains, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as an intermediate in the synthesis of bioactive compounds has made it a valuable asset in drug discovery programs. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties, underscoring its potential in therapeutic applications.

In addition to its synthetic applications, 4-Chloro-3-(methylthio)benzonitrile has also been studied for its environmental impact. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure sustainable practices in its production and use. These studies are crucial for aligning industrial applications with global environmental standards.

Looking ahead, the continued exploration of 4-Chloro-3-(methylthio)benzonitrile is expected to unlock new possibilities across multiple disciplines. Its role as a versatile precursor in organic synthesis positions it as a cornerstone for future innovations in materials science and pharmacology.